rac-(1R,3R)-5,5-dimethylcyclohexane-1,3-diol, trans
Overview
Description
Rac-(1R,3R)-5,5-dimethylcyclohexane-1,3-diol, trans (rac-DCDD) is an organic compound that has been used in various scientific research applications due to its unique properties. It has been used as a substrate for enzymatic reactions, an inhibitor of enzyme activity, and a reagent for chemical synthesis. In addition, rac-DCDD has been studied for its potential biochemical and physiological effects.
Scientific Research Applications
Rac-DCDD has been widely used in various scientific research applications due to its unique properties. It has been used as a substrate for enzymatic reactions, an inhibitor of enzyme activity, and a reagent for chemical synthesis. In addition, rac-(1R,3R)-5,5-dimethylcyclohexane-1,3-diol, trans has been studied for its potential biochemical and physiological effects.
Mechanism of Action
The mechanism of action of rac-(1R,3R)-5,5-dimethylcyclohexane-1,3-diol, trans is not well understood. However, it is believed that this compound acts as an inhibitor of enzyme activity by binding to the active site of the enzyme and blocking the substrate from binding. In addition, this compound may also act as a substrate for enzymatic reactions, as it can be metabolized by certain enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, studies have shown that this compound can inhibit the growth of certain bacteria, suggesting that it may have antibacterial properties. In addition, this compound has been shown to have antioxidant properties, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
Rac-DCDD has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is stable under a variety of conditions. In addition, rac-(1R,3R)-5,5-dimethylcyclohexane-1,3-diol, trans can be used as an inhibitor of enzyme activity, as well as a substrate for enzymatic reactions. However, this compound also has some limitations, as it can be toxic in high concentrations and can interfere with certain biochemical and physiological processes.
Future Directions
There are several potential future directions for the study of rac-(1R,3R)-5,5-dimethylcyclohexane-1,3-diol, trans. Further research is needed to better understand its mechanism of action, biochemical and physiological effects, and potential applications. In addition, more research is needed to determine the optimal conditions for the synthesis and use of this compound. Finally, further studies are needed to explore the potential therapeutic uses of this compound, such as its use as an antibacterial agent or an antioxidant.
Synthesis Methods
Rac-DCDD can be synthesized from 1,3-dichloro-2-propanol and dimethylcyclohexane in a two-step reaction. In the first step, 1,3-dichloro-2-propanol is reacted with dimethylcyclohexane in the presence of sodium hydroxide to form a mixture of diastereomers. In the second step, the diastereomers are separated by chromatography, and the desired rac-(1R,3R)-5,5-dimethylcyclohexane-1,3-diol, trans is isolated.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3R)-5,5-dimethylcyclohexane-1,3-diol, trans involves the reduction of a ketone intermediate using a chiral catalyst to obtain the desired stereochemistry.", "Starting Materials": [ "5-methylcyclohexanone", "Lithium aluminum hydride (LiAlH4)", "Chiral catalyst (e.g. (R,R)-tartaric acid)" ], "Reaction": [ "5-methylcyclohexanone is reduced using LiAlH4 to obtain the corresponding alcohol", "The alcohol is then treated with the chiral catalyst to obtain the desired stereochemistry", "The resulting product is rac-(1R,3R)-5,5-dimethylcyclohexane-1,3-diol, trans" ] } | |
CAS RN |
877930-81-9 |
Molecular Formula |
C8H16O2 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
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